Cas no 201864-00-8 ((S)-2-amino-3-(4-chlorophenyl)propan-1-ol)

(S)-2-amino-3-(4-chlorophenyl)propan-1-ol structure
201864-00-8 structure
Product Name:(S)-2-amino-3-(4-chlorophenyl)propan-1-ol
CAS No:201864-00-8
MF:C9H12ClNO
MW:185.650681495667
MDL:MFCD09751776
CID:1006584
PubChem ID:719509
Update Time:2023-10-30

(S)-2-amino-3-(4-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-3-(4-chlorophenyl)propan-1-ol
    • 2-Amino-3-(4-chlorophenyl)-1-propanol
    • (1S)-1-(4-chlorophenylmethyl)-2-hydroxyethylamine
    • 4,6-Nonanediol
    • CTK3D0672
    • dl-4,6-Nonandiol
    • racem. nonane-4,6-diol
    • 2(S)-Amino-3-(4-chlorophenyl)propanol
    • RPHQMRWKOPBZQY-VIFPVBQESA-N
    • (S)-beta-Amino-4-chlorobenzene-1-propanol
    • (2S)-2-amino-3-(4-chlorophenyl)propan-1-ol
    • SCHEMBL1779366
    • AKOS015891010
    • A13392
    • (S)-b-(4-chlorophenyl)alaninol
    • CS-0138525
    • MFCD09751776
    • N11400
    • Benzenepropanol, beta-amino-4-chloro-, (betaS)-
    • AKOS015850338
    • (S)-2-amino-3-(4-chlorophenyl)propan-1-ol;(S)-3-(4-CHLOROPHENYL)-BETA-ALANINOL
    • 201864-00-8
    • MDL: MFCD09751776
    • Inchi: 1S/C9H12ClNO/c10-8-3-1-7(2-4-8)5-9(11)6-12/h1-4,9,12H,5-6,11H2/t9-/m0/s1
    • InChI Key: RPHQMRWKOPBZQY-VIFPVBQESA-N
    • SMILES: ClC1C=CC(=CC=1)C[C@@H](CO)N

Computed Properties

  • Exact Mass: 185.0607417g/mol
  • Monoisotopic Mass: 185.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (14 g/l) (25 º C),

(S)-2-amino-3-(4-chlorophenyl)propan-1-ol Pricemore >>

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